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Compound of Interest

Compound Name: RG7112D

Cat. No.: B15587401 Get Quote

Essential Safety and Handling Guide for RG7112
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of RG7112 (also

known as RO5045337), a potent and selective p53-MDM2 inhibitor. Adherence to these

procedures is essential to ensure a safe laboratory environment and prevent accidental

exposure. It is highly probable that "RG7112D" is a typographical error, and this guide pertains

to RG7112.

Hazard Identification and Personal Protective
Equipment (PPE)
RG7112 is classified with several hazards that necessitate careful handling and the use of

appropriate personal protective equipment.[1]

Summary of Hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15587401?utm_src=pdf-interest
https://www.benchchem.com/product/b15587401?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-10959/RG7112-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Required Personal Protective Equipment (PPE):[1]

Protection Type Specification

Eye/Face Safety goggles with side-shields.

Hand Protective gloves.

Skin/Body Impervious clothing.

Respiratory A suitable respirator should be used.

Operational Plan: Handling and Storage
Engineering Controls:

Work with RG7112 should be conducted in a well-ventilated area.[1]

An accessible safety shower and eye wash station must be available.[1]

Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Wear all required personal protective equipment as specified in the table above.[1]
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Storage:

Store in a cool, well-ventilated area with the container tightly sealed.

Keep away from direct sunlight and sources of ignition.

Emergency Procedures
In Case of Accidental Exposure:

Exposure Route First Aid Measures

Inhalation
Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1]

Skin Contact

Wash the affected area with plenty of soap and

water. Take off contaminated clothing and wash

it before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[1]

Ingestion Rinse mouth.[1]

Disposal Plan
Contaminated materials and waste should be handled as hazardous waste and disposed of in

accordance with local, state, and federal regulations. Do not allow the product to enter drains,

water courses, or the soil.[1]

Experimental Protocols and Data
Mechanism of Action: RG7112 is an orally bioavailable and selective p53-MDM2 inhibitor.[2][3]

It works by disrupting the interaction between MDM2 and the tumor suppressor protein p53,

which leads to the activation of the p53 pathway, resulting in cell cycle arrest and apoptosis in

cancer cells with wild-type p53.

Solubility:
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Solvent Concentration

DMSO 12.5 mg/mL

DMF 25 mg/mL

Ethanol 20 mg/mL

Experimental Workflow
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RG7112 Handling Workflow

Preparation
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Post-Handling
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Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Weigh Solid RG7112

Dissolve in Appropriate Solvent
(e.g., DMSO)

Decontaminate Workspace

Dispose of Contaminated Waste
(Follow Institutional Guidelines)

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of RG7112.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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